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Compound of Interest

Compound Name:
2-Fluoro-2-(4-

methoxyphenyl)acetic acid

Cat. No.: B13321271

Get Quote

Introduction & Structural Context
2-Fluoro-2-(4-methoxyphenyl)acetic acid is a critical intermediate in the synthesis of

bioactive compounds where metabolic stability is required. The introduction of a fluorine atom

at the alpha-position (benzylic position) significantly alters the physicochemical properties of

the parent phenylacetic acid, enhancing lipophilicity and blocking metabolic oxidation at the

benzylic site.

This guide provides a rigorous spectroscopic profile (NMR, IR, MS) for researchers. It is

essential to distinguish this alpha-fluoro derivative from its ring-fluorinated isomer, (2-fluoro-4-

methoxyphenyl)acetic acid (CAS 883531-28-0), which exhibits a fundamentally different

spectral fingerprint.

Structural Analysis[1]
Core Scaffold: 4-Methoxyphenylacetic acid.[1][2][3][4]

Modification: Substitution of one alpha-proton with a fluorine atom.
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Chirality: The alpha-carbon is a chiral center; the compound typically exists as a racemate

unless asymmetric synthesis is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile is dominated by the scalar coupling between the fluorine atom (

F) and the remaining alpha-proton (

H) and alpha-carbon (

C).

H NMR (Proton NMR)
Solvent: CDCl

(Chloroform-d) or DMSO-d

. Reference: TMS (0.00 ppm).

Position

Chemical
Shift (

, ppm)

Multiplicity Integration

Coupling
Constant (

, Hz)

Assignment

COOH 10.0 - 12.0 Broad Singlet 1H -
Carboxylic

Acid Proton

Ar-H 7.35 - 7.45 Doublet (d) 2H

Aromatic

(Ortho to

CH(F)COOH)

Ar-H 6.90 - 7.00 Doublet (d) 2H

Aromatic

(Meta to

CH(F)COOH)

-CH 5.60 - 5.90 Doublet (d) 1H
Benzylic

Alpha-Proton

OCH 3.80 Singlet (s) 3H -
Methoxy

Group
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Expert Insight: The most diagnostic signal is the alpha-proton doublet. Unlike the singlet

observed in the non-fluorinated parent (~3.6 ppm), this proton is deshielded by ~2 ppm due to

the electronegative fluorine and split into a large doublet (

Hz). This large coupling is characteristic of geminal H-F pairs.

C NMR (Carbon NMR)
Solvent: CDCl

.[4] Reference: 77.16 ppm.

Position
Shift (

, ppm)
Multiplicity

Coupling (

, Hz)
Assignment

C=O ~170 - 175 Doublet (d) Carboxyl Carbon

Ar-C4 ~160.0 Singlet -
Aromatic C-O

(Ipso to OMe)

Ar-C1 ~125 - 128 Doublet (d)
Aromatic C-Ipso

(to CH(F)COOH)

Ar-C2,6 ~128.0 Singlet/Doublet Small Aromatic Ortho

Ar-C3,5 ~114.0 Singlet - Aromatic Meta

-C ~88.0 - 92.0 Doublet (d) Alpha-Carbon

OCH ~55.3 Singlet - Methoxy Carbon

Expert Insight: The alpha-carbon appears as a doublet with a massive coupling constant (~180

Hz). The carbonyl carbon is also split into a doublet (~25 Hz), confirming the alpha-position of

the fluorine.

F NMR (Fluorine NMR)
Solvent: CDCl
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. Reference: CFCl

(0.00 ppm).[5]

Shift:

-175.0 to -185.0 ppm (typical for alpha-fluoro esters/acids).

Multiplicity: Doublet (d).

Coupling:

Hz (matches

H spectrum).

Infrared (IR) Spectroscopy
The IR spectrum provides rapid confirmation of the functional groups, particularly the carboxylic

acid and the C-F bond.
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Wavenumber (cm

)
Functional Group Description

2500 - 3300 O-H Stretch

Broad, strong absorption

characteristic of carboxylic acid

dimers.

1700 - 1725 C=O Stretch

Strong, sharp peak (Carbonyl).

Shifted slightly higher than

non-alpha-fluoro analogs due

to induction.

1600, 1510 C=C Stretch
Aromatic ring skeletal

vibrations.

1250 C-O Stretch
Aryl alkyl ether (Methoxy

group).

1000 - 1100 C-F Stretch

Strong band, often overlapping

with C-O stretches but distinct

in fingerprint region.

Mass Spectrometry (MS)
Ionization Mode: ESI (Negative Mode) or EI.

Fragmentation Pathway (EI/ESI)
Molecular Ion: [M-H]

at m/z 183 (ESI-).

Decarboxylation: Loss of CO

(44 Da) to form the alpha-fluoro benzyl anion/radical.

Loss of HF: A common pathway for alkyl fluorides, leading to a conjugated system.

Tropylium Ion: Formation of the methoxy-substituted tropylium ion (m/z 121) is a dominant

feature in positive mode.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13321271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols & Workflow
Protocol 1: Sample Preparation for NMR

Mass: Weigh ~10-15 mg of the solid acid.

Solvent: Dissolve in 0.6 mL of CDCl

(99.8% D).

Note: If solubility is poor, use DMSO-d

, but be aware that OH protons may shift significantly or disappear due to exchange.

Tube: Transfer to a clean, dry 5mm NMR tube.

Acquisition:

Run

H (16 scans) to check purity.

Run

F (uncoupled and coupled) to confirm fluorination state.

Protocol 2: Purity Check via F qNMR
Because fluorine is 100% naturally abundant and the baseline is usually clean,

F NMR is the best method to quantify purity.

Internal Standard: Add a known amount (e.g., 5 mg) of

-trifluorotoluene (

-63 ppm) to the sample.

Relaxation Delay: Set d1

10s to ensure full relaxation of F nuclei.
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Integration: Integrate the sample peak (-180 ppm) vs. standard (-63 ppm) to calculate molar

purity.

Visualization: Analytical Workflow
The following diagram illustrates the logical flow for characterizing this compound,

distinguishing it from common side products (e.g., non-fluorinated starting material or

defluorinated byproducts).

Crude Sample
(2-Fluoro-2-(4-methoxyphenyl)acetic acid)

1H NMR
(Check Alpha-H)

19F NMR
(Check F-C-H Coupling)

Is Alpha-H a Doublet
(J ~ 48Hz)?

Confirm Structure:
Alpha-Fluoro AcidYes

Identify Impurity:
Singlet = Starting Material

Triplet = Difluoro

No

Click to download full resolution via product page

Caption: Logic flow for confirming the alpha-fluorination state using NMR coupling patterns.
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Context: Used to verify that the commercially available isomer is ring-fluorinated,
necessitating the specific characterization steps outlined above for the alpha-fluoro
isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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